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Compound of Interest

Compound Name: Undecane-d24

Cat. No.: B574772 Get Quote

Essential Safety and Handling Guide for Undecane-
d24
This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of Undecane-d24 in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe operational procedures.

Physical and Chemical Properties
Undecane-d24 is a deuterated form of undecane, appearing as a colorless liquid.[1] It is

insoluble in water and less dense than water.[1]
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Property Value

Molecular Formula C₁₁D₂₄

Molecular Weight 180.46 g/mol [2][3]

Physical State Liquid[1][3]

Appearance Colorless liquid[1]

Odor Gasoline-like[4]

Boiling Point 196 °C (for undecane)[4]

Melting Point -26 °C (for undecane)[4]

Flash Point 60 °C (140 °F) - closed cup[3]

Density 0.740 g/mL at 20 °C (for undecane)[4]

Vapor Pressure 1.4 hPa at 20 °C (for undecane)

Solubility in Water Insoluble

Hazard Identification and Safety Precautions
Undecane-d24 is classified as a flammable liquid and presents an aspiration hazard.[2][3]
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Hazard GHS Classification Precautionary Statement

Flammability
Flammable Liquid Category

3[2]

H226: Flammable liquid and

vapor.[2] Keep away from

heat, sparks, open flames, and

hot surfaces. No smoking.[5][6]

Aspiration Hazard
Aspiration Hazard Category

1[2]

H304: May be fatal if

swallowed and enters airways.

[2][7] IF SWALLOWED:

Immediately call a POISON

CENTER or doctor. Do NOT

induce vomiting.[7]

Skin Contact

EUH066: Repeated exposure

may cause skin dryness or

cracking.[3][8]

Personal Protective Equipment (PPE)
The following personal protective equipment is essential for the safe handling of Undecane-
d24.

PPE Type Specification

Eye Protection
Safety glasses with side-shields, safety goggles,

or a face visor.[9]

Hand Protection

Chemical-resistant gloves such as butyl rubber,

Viton, or fluorine rubber.[9] Gloves should be

inspected for leaks before use.[10]

Skin and Body
Flame-retardant protective clothing and

footwear protecting against chemicals.[5]

Respiratory

Use in a well-ventilated area. If ventilation is

inadequate, wear a NIOSH-approved respirator.

[5][10]
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Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling and disposal of Undecane-d24.

Experimental Workflow for Handling Undecane-d24
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Preparation

Handling

Spill Response

Disposal

Don Appropriate PPE

Ensure Proper Ventilation

Remove Ignition Sources

Transfer Using Grounded Equipment

Avoid Aerosol Formation

Prevent Skin and Eye Contact

Collect in Sealed, Labeled Containers

Evacuate Area

Contain Spill with Inert Absorbent

Collect with Non-Sparking Tools

Dispose as Hazardous Waste

Dispose via Licensed Waste Management

Do Not Dispose into Drains

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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